Cas no 1803476-43-8 (Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1803476-43-8
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910733
• Update Time: 2025-05-23

Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F3N3O3/c1-17-8(16)5-2-4(14)7(6(3-13)15-5)18-9(10,11)12/h2H,1H3,(H2,14,15)
• SMILES： FC(OC1=C(C#N)N=C(C(=O)OC)C=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.6
• Topological Polar Surface Area: 98.2

Additional information on Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate: A Comprehensive Overview

Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803476-43-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential in drug discovery and as an intermediate in the synthesis of bioactive molecules.

The molecular structure of Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate is notable for its pyridine ring, which serves as a central framework. The pyridine ring is substituted with an amino group at position 4, a cyano group at position 2, and a trifluoromethoxy group at position 3. Additionally, the carboxylate group at position 6 is methylated, contributing to the compound's stability and reactivity. These substituents collectively influence the compound's electronic properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate in the development of novel drugs targeting various therapeutic areas. For instance, researchers have explored its role as a lead compound in anti-inflammatory and anticancer drug discovery. The amino and cyano groups on the pyridine ring are known to enhance bioavailability and pharmacokinetic properties, making this compound a promising candidate for further investigation.

In the agrochemical sector, Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate has been studied for its potential as a herbicide or fungicide. The trifluoromethoxy group, a strong electron-withdrawing substituent, enhances the compound's ability to interact with biological targets such as enzymes or receptors involved in plant growth regulation. This property makes it a valuable intermediate in the synthesis of next-generation pesticides.

From a synthetic chemistry perspective, Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate serves as an excellent precursor for constructing complex heterocyclic compounds. Its carboxylate ester functionality allows for easy modification through nucleophilic substitution or elimination reactions, enabling chemists to tailor its structure for specific applications. Recent advancements in catalytic asymmetric synthesis have further expanded its utility in creating enantiomerically pure derivatives.

The synthesis of Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. Key steps often include Friedel-Crafts alkylation or acylation to introduce substituents onto the pyridine ring, followed by functionalization reactions to install the amino, cyano, and trifluoromethoxy groups. The methyl esterification step ensures stability during subsequent transformations.

From an environmental standpoint, understanding the fate and behavior of Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate in ecosystems is crucial for assessing its safety and sustainability. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. These studies aim to provide guidelines for responsible use and disposal of this compound in industrial settings.

In conclusion, Methyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803476